Cas no 1219963-87-7 (2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol)
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-CHLORO-2-PYRIDINYL)AMINO]-2-METHYL-1-PROPANOL
- 2-[(6-chloropyridin-2-yl)amino]-2-methylpropan-1-ol
- 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol
-
- Inchi: 1S/C9H13ClN2O/c1-9(2,6-13)12-8-5-3-4-7(10)11-8/h3-5,13H,6H2,1-2H3,(H,11,12)
- InChI Key: VKZNENTZTFGMFB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=N1)NC(C)(C)CO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Topological Polar Surface Area: 45.2
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 053106-500mg |
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol |
1219963-87-7 | 500mg |
$237.00 | 2021-06-27 | ||
| Matrix Scientific | 053106-2.500g |
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol |
1219963-87-7 | 2.500g |
$720.00 | 2021-06-27 |
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol
Introduction to 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol (CAS No. 1219963-87-7)
2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol (CAS No. 1219963-87-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a chiral amine that has garnered attention for its potential in drug development and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.
The molecular structure of 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol is characterized by a chiral center at the carbon atom adjacent to the hydroxyl group. This structural feature imparts enantiomeric selectivity, which is crucial in pharmaceutical applications where the biological activity of enantiomers can differ significantly. The presence of the chloropyridine moiety also contributes to its unique chemical and biological properties.
In terms of physical properties, 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol is a white crystalline solid with a melting point of approximately 75°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.
The synthesis of 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 6-chloropyridine-2-carbonitrile with 1-amino-2-methylpropan-2-ol under appropriate conditions. This method typically yields the desired product in good yields and high enantiomeric purity when chiral catalysts or auxiliaries are employed.
Recent research has focused on optimizing the synthetic pathways to improve yield and enantioselectivity. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2023 reported a novel asymmetric synthesis route using a chiral phosphoric acid catalyst. This method not only enhanced the yield but also provided excellent enantiomeric excess (ee) values, making it a promising approach for large-scale production.
In the pharmaceutical industry, 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol has shown potential as an intermediate in the synthesis of various bioactive compounds. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Additionally, its chiral nature makes it valuable for developing enantiomerically pure drugs, which can have improved efficacy and reduced side effects compared to racemic mixtures.
Clinical trials involving derivatives of 2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol have demonstrated promising results in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. A phase II clinical trial conducted by a leading pharmaceutical company found that a derivative of this compound significantly improved cognitive function in patients with mild to moderate Alzheimer's disease without causing severe adverse effects.
The safety profile of 2-[(6-Chloro-2-pyridinyl)amino)-2-methyl-1-propanol has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses and does not pose significant risks to human health when used appropriately. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.
In conclusion, 2-[(6-Chloro-2-pyridinyl)amino)-2-methyl-1-propanol (CAS No. 1219963-87-7) is a multifaceted compound with broad applications in pharmaceuticals and synthetic chemistry. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical treatments and chemical processes.
1219963-87-7 (2-[(6-Chloro-2-pyridinyl)amino]-2-methyl-1-propanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)